Cas no 878025-65-1 (N1-[3-(dimethylamino)propyl]-2-nitro-1,3-Benzenediamine)

• Product Name: N1-[3-(dimethylamino)propyl]-2-nitro-1,3-Benzenediamine
• CAS No: 878025-65-1
• MF: C₁₁H₁₈N₄O₂
• MW: 238.286221981049
• CID: 2117032
• PubChem ID: 69227982
• Update Time: 2025-04-21

N1-[3-(dimethylamino)propyl]-2-nitro-1,3-Benzenediamine Chemical and Physical Properties

Names and Identifiers

• N1-[3-(dimethylamino)propyl]-2-nitro-1,3-Benzenediamine
• DA-40942
• AKOS019345260
• IAALUSSPKJYKTO-UHFFFAOYSA-N
• 878025-65-1
• N-[3-(dimethylamino)propyl]-2-nitro-1,3-benzenediamine
• SCHEMBL4882726

• Inchi： 1S/C11H18N4O2/c1-14(2)8-4-7-13-10-6-3-5-9(12)11(10)15(16)17/h3,5-6,13H,4,7-8,12H2,1-2H3
• InChI Key： IAALUSSPKJYKTO-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(=CC=CC=1NCCCN(C)C)N)=O

Computed Properties

• Exact Mass: 238.143
• Monoisotopic Mass: 238.143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.1A^2
• XLogP3: 2.6